molecular formula C15H11NO B8373248 4-(Quinoline-5-yl)phenol

4-(Quinoline-5-yl)phenol

Cat. No. B8373248
M. Wt: 221.25 g/mol
InChI Key: HAZDAXPKOXIZBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Quinoline-5-yl)phenol is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Quinoline-5-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Quinoline-5-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Quinoline-5-yl)phenol

Molecular Formula

C15H11NO

Molecular Weight

221.25 g/mol

IUPAC Name

4-quinolin-5-ylphenol

InChI

InChI=1S/C15H11NO/c17-12-8-6-11(7-9-12)13-3-1-5-15-14(13)4-2-10-16-15/h1-10,17H

InChI Key

HAZDAXPKOXIZBN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C=CC=NC2=C1)C3=CC=C(C=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(4-methoxyphenyl)quinoline (compound 28) (1.08 g) in methylene chloride (10 ml), a solution of boron tribromide in methylene chloride (1.0 M) (5.5 ml) was added at -40° C. under the inert atmosphere. The reaction mixture was stirred at room temperature for 15 hrs, then it was poured into a cooled solution of sodium hydrocarbonate (NaHCO3). The solution was extracted with ethyl acetate and then the organic layer was washed with satd. NH4Cl aq, water and brine. The organic layer was dried (Na2SO4), filtered, and concentrated in vacuo. The concentrate was crystallized with ethyl ether-methanol (10:1). The resulting precipitate was collected by filtration. 4-(quinoline-5-yl)phenol (29) was obtained as a yellow crystal (0.82 g).
Name
5-(4-methoxyphenyl)quinoline
Quantity
1.08 g
Type
reactant
Reaction Step One
Name
compound 28
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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